BE“GHE Validation & Comparative

Check Availability & Pricing

A Guide to Correlative Light and Electron
Microscopy (CLEM) Techniques

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: BH-Vis
Cat. No.: B15556342
Get Quote
\ J

Correlative Light and Electron Microscopy (CLEM) stands as a powerful imaging technique,
bridging the gap between the functional, dynamic information from fluorescence light
microscopy (LM) and the high-resolution structural detail provided by electron microscopy
(EM).[1][2][3] This guide offers a comparative overview of key CLEM methodologies, providing
researchers, scientists, and drug development professionals with the necessary information to
select the optimal workflow for their experimental needs. The combination of these two
modalities allows for the localization of specific molecules with fluorescence and the
subsequent visualization of their ultrastructural context.[2][4]

Comparative Overview of Major CLEM Workflows

The selection of a CLEM workflow is dictated by the specific biological question, the nature of
the sample, and the required resolution. The main approaches can be broadly categorized into
two-step and integrated systems, each with distinct advantages and disadvantages.[5] Two-
step CLEM involves imaging on separate light and electron microscopes, offering flexibility but
posing challenges in sample transfer and image registration.[2][5] Integrated CLEM systems,
by contrast, combine both modalities in a single instrument, streamlining the workflow and
improving correlation accuracy.[2][3]
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Typical
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Two-Step CLEM
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light microscope
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imaging.[2][5]
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during transfer.
[2] Correlation of
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faster workflow,
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the individual
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microscopy ) ) ) i
o reduced risk of light or electron screening, live-
capabilities, i
) sample damage. microscope cell CLEM
Integrated CLEM  allowing for _ _
[2] Direct components experiments, and
seamless ] ] o
o correlation of compared to studies requiring
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) ) images is more dedicated rapid correlation.
between imaging )
) straightforward. standalone
modes without
) systems.[5]
moving the
sample.[2][3]
Samples are
] Excellent Not all
embedded in a N )
) positional fluorescent Precise
resin that ) o
] accuracy proteins are localization of
In-Resin preserves

Fluorescence
CLEM

fluorescence,
allowing for LM

and EM imaging
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EM images.[7]
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embedding
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their subcellular

context in fixed

ultrastructure be technically samples.
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) preservation.[8] challenging.
section.[6]
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Cryo-CLEM

Samples are
vitrified (rapidly
frozen) to
preserve them in
a near-native
state for both
fluorescence and
electron imaging
under cryogenic

conditions.

Best method for
preserving
cellular
ultrastructure
and antigenicity.
Enables in-situ
structural
studies.[9]

Technically
demanding,
requires
specialized
equipment.[9]
Lower
throughput
compared to
room
temperature
methods.[9]

High-resolution
structural
analysis of
protein
complexes and
cellular
structures in their
native

environment.

Experimental Protocols

Detailed and robust protocols are crucial for successful CLEM experiments. Below are outlines

for two common CLEM workflows.

1. In-Resin Fluorescence CLEM Protocol for Cultured Cells

This protocol is adapted from methodologies that aim to preserve both fluorescence and

ultrastructure.

e Cell Culture and Fixation:

o Grow cells on gridded glass-bottom dishes for easy relocation of regions of interest.[10]

o Fix cells with a mixture of 4% paraformaldehyde (PFA) and 0.05% glutaraldehyde in 0.1 M

phosphate buffer.[11] The concentration of glutaraldehyde needs to be optimized to

preserve fluorescence.

¢ Fluorescence Microscopy:

o Image the cells using a fluorescence microscope.

o Acquire images of the grid to map the location of the cells of interest.[11]

e Sample Processing for EM:
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[e]

Post-fix the cells in 2.5% glutaraldehyde and 4% PFA.[10]

o

Stain with reduced osmium (1% osmium tetroxide with 1.5% potassium ferricyanide).[10]

[¢]

Dehydrate the sample through a graded ethanol series.[10]

[¢]

Embed the sample in an acrylic resin such as Durcupan.[10]

e EM Imaging and Correlation:

[e]

Trim the resin block to the area containing the cell of interest.

[e]

Cut ultrathin sections (70 nm) and collect them on EM grids.[10]

o

Image the sections in a transmission electron microscope.

[¢]

Correlate the LM and EM images using the grid pattern and cellular landmarks.

2. General Workflow for Two-Step CLEM

This protocol outlines the general steps for a conventional two-step CLEM experiment.
e Sample Preparation:

o Prepare the sample (cells or tissue) according to standard protocols that aim to preserve
both fluorescence and ultrastructure. This often involves a compromise in fixation
methods.[8]

 Light Microscopy:
o Image the sample with a fluorescence microscope to identify the region of interest (ROI).
o Acquire detailed images of the ROI and surrounding landmarks.

e Sample Processing for EM:

o Process the sample for electron microscopy. This may involve high-pressure freezing and
freeze substitution for optimal preservation.
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o Embed the sample in resin and prepare ultrathin sections.

o Electron Microscopy:

o Relocate the ROI on the ultrathin sections using the previously acquired LM images as a
reference.

o Acquire high-resolution images of the ROI with the electron microscope.
e Image Correlation:

o Use fiducial markers (e.g., fluorescent beads that are also electron-dense) or cellular
landmarks to align and overlay the LM and EM images.

Visualizing CLEM Workflows

The following diagrams illustrate the key steps in different CLEM workflows.
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Two-Step CLEM Workflow
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A simplified diagram of a typical two-step CLEM workflow.
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Integrated CLEM Workflow
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Workflow for an integrated CLEM system.
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In-Resin Fluorescence CLEM

Fixation & Resin Embedding

Y

Sectioning

Y

Fluorescence Imaging of Section

EM Staining of the Same Section

Electron Microscopy

High-Precision Correlation

Click to download full resolution via product page

Key steps in the in-resin fluorescence CLEM protocol.
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Future Directions

The field of CLEM is continuously evolving, with advancements in super-resolution microscopy,
volume EM techniques like FIB-SEM, and automated workflows.[8][12] These innovations are
pushing the boundaries of what is possible, enabling more precise and higher-throughput
correlative studies. The development of new fluorescent probes with enhanced stability during
EM sample preparation is also an active area of research that promises to further improve the
capabilities of CLEM.[7]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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